Cas no 2763925-41-1 (Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylate)

• Product Name: Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylate
• CAS No: 2763925-41-1
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5559442
• PubChem ID: 165996530
• Update Time: 2025-09-24

Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37343604
• tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylate
• 2763925-41-1
• Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylate

• Inchi： 1S/C13H23NO3/c1-11(2,3)17-10(15)13(16)7-12(8-13)5-4-6-14-9-12/h14,16H,4-9H2,1-3H3
• InChI Key： AQDMAPXZNOCORA-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OC(C)(C)C)CC2(CNCCC2)C1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylate

Comprehensive Overview of Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2763925-41-1)

The compound Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2763925-41-1) is a highly specialized spirocyclic structure that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique 6-azaspiro[3.5]nonane backbone, combined with a tert-butyl ester and hydroxy functional group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in peptide mimetics, enzyme inhibitors, and bioactive molecule synthesis, aligning with the growing demand for novel small-molecule therapeutics.

In recent years, the interest in spirocyclic compounds like Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylate has surged due to their three-dimensional complexity and enhanced binding affinity to biological targets. This aligns with the pharmaceutical industry's shift toward fragment-based drug design and conformational restriction strategies. The compound's CAS No. 2763925-41-1 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in medicinal chemistry and process optimization workflows.

From a synthetic perspective, the tert-butyl ester moiety in Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylate offers protecting group versatility, a critical feature for multi-step organic synthesis. The hydroxy group further enables derivatization, making it a valuable building block for chiral auxiliaries and asymmetric catalysis. These properties resonate with trends in green chemistry, where efficiency and atom economy are prioritized. Laboratories often inquire about its stability under acidic/basic conditions and compatibility with coupling reagents, highlighting its practical utility.

The 6-azaspiro[3.5]nonane core is particularly noteworthy for its rigid scaffold, which mimics proline-like structures in peptides. This has led to explorations in central nervous system (CNS) drug development, where blood-brain barrier permeability is a key challenge. Discussions in forums often link this compound to neurodegenerative disease research and GPCR-targeted therapies, addressing popular scientific queries. Its CAS No. 2763925-41-1 is also associated with patents investigating allosteric modulators and protein-protein interaction inhibitors.

Quality control and analytical characterization of Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylate involve advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with Good Manufacturing Practice (GMP) standards, a recurring topic in contract manufacturing inquiries. Suppliers emphasizing batch-to-batch consistency and low heavy metal content for this compound cater to the stringent requirements of preclinical development.

In summary, Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2763925-41-1) exemplifies the intersection of structural innovation and practical application in modern chemistry. Its role in high-throughput screening libraries and lead optimization pipelines underscores its value to both academia and industry. As research continues to uncover its potential, this compound remains a focal point for drug discovery and chemical biology advancements.